methyl 3-amino-2,5-difluoro-4-methylbenzoate hydrochloride
Overview
Description
Methyl 3-amino-2,5-difluoro-4-methylbenzoate hydrochloride is a useful research compound. Its molecular formula is C9H10ClF2NO2 and its molecular weight is 237.6. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-2,5-difluoro-4-methylbenzoate hydrochloride involves the reaction of 3-amino-2,5-difluoro-4-methylbenzoic acid with methanol and hydrochloric acid to form methyl 3-amino-2,5-difluoro-4-methylbenzoate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-amino-2,5-difluoro-4-methylbenzoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-amino-2,5-difluoro-4-methylbenzoic acid is dissolved in methanol.", "Step 2: Hydrochloric acid is added to the solution and the mixture is stirred at room temperature for several hours.", "Step 3: The resulting methyl 3-amino-2,5-difluoro-4-methylbenzoate is isolated by filtration and washed with methanol.", "Step 4: Methyl 3-amino-2,5-difluoro-4-methylbenzoate is dissolved in hydrochloric acid.", "Step 5: The solution is stirred at room temperature for several hours to form the hydrochloride salt.", "Step 6: The resulting product is isolated by filtration and washed with hydrochloric acid." ] } | |
CAS No. |
2742657-60-7 |
Molecular Formula |
C9H10ClF2NO2 |
Molecular Weight |
237.6 |
Purity |
95 |
Origin of Product |
United States |
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